6-Phenoxypicolinonitrile

• Molecular Formula: C12H8N2O
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 6-phenoxypyridine-2-carbonitrile
• InChI: InChI=1S/C12H8N2O/c13-9-10-5-4-8-12(14-10)15-11-6-2-1-3-7-11/h1-8H
• InChI Key: OQCMPSSUMHMATF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=N2)C#N

Description

6-Phenoxypicolinonitrile (C₁₂H₈N₂O) is a pyridine derivative featuring a phenoxy substituent at the 6-position and a nitrile group at the 2-position of the pyridine ring. This compound has garnered attention in medicinal chemistry due to its role as a precursor in synthesizing thiosemicarbazone derivatives with antituberculosis activity . Its structural versatility allows for modifications that influence biological activity, making it a focal point for comparative studies with related picolinonitrile analogs.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Substituent Effects

The biological and chemical properties of picolinonitrile derivatives are heavily influenced by substituents at the 5-, 6-, or adjacent positions. Below is a comparative analysis of key analogs:

Compound Name	Substituents	Structural Similarity Score	Key Applications	Reference
6-Phenoxypicolinonitrile	6-phenoxy, 2-cyano	-	Antituberculosis agents
6-(Hydroxymethyl)picolinonitrile	6-hydroxymethyl, 2-cyano	0.73	Pharmaceutical intermediates
3-(Trifluoromethyl)picolinonitrile	3-trifluoromethyl, 2-cyano	0.89	Agrochemical research
6-(Aminomethyl)picolinonitrile	6-aminomethyl, 2-cyano	-	Drug discovery intermediates
5-(Hydroxymethyl)picolinonitrile	5-hydroxymethyl, 2-cyano	0.84	Synthetic chemistry
6-Bromo-3-Methylpicolinonitrile	6-bromo, 3-methyl, 2-cyano	-	Pharmaceutical intermediates

Key Observations :

• Electron-Withdrawing Groups (e.g., trifluoromethyl in ): Enhance stability and bioavailability, making analogs suitable for agrochemical applications.
• Hydrophilic Substituents (e.g., hydroxymethyl in ): Improve solubility, critical for pharmaceutical formulations.
• Bulkier Groups (e.g., phenoxy in 6-Phenoxypicolinonitrile): May enhance target binding specificity, as seen in its antituberculosis activity .

Antituberculosis Activity

6-Phenoxypicolinonitrile serves as a precursor to thiosemicarbazones, which exhibit potent activity against Mycobacterium tuberculosis (MIC: 0.5–2 µg/mL) . In contrast, analogs like 6-(Hydroxymethyl)picolinonitrile lack direct antimycobacterial activity but are used as intermediates in antiviral drug synthesis .

Herbicidal Activity

Reactivity Trends :

• Nitrile groups enable further functionalization (e.g., conversion to thiosemicarbazones in ).
• Bromo or hydroxymethyl substituents facilitate cross-coupling reactions, expanding utility in drug discovery .

Critical Analysis of Research Findings

• 6-Phenoxypicolinonitrile vs. 3-(Trifluoromethyl)picolinonitrile: The trifluoromethyl group in the latter increases metabolic stability but reduces synthetic accessibility compared to the phenoxy variant .